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Abstract

Streptolysin O (SLO) is a potent, oxygen-labile pore-forming toxin produced by most strains of
Group A, C, and G Streptococcus. Its ability to form pores in cholesterol-containing membranes
makes it a valuable tool in laboratory research. This document provides detailed application
notes and protocols for the preparation and use of Streptolysin O in common laboratory
applications, including hemolysis assays and cell permeabilization for the delivery of
macromolecules into living cells. Additionally, it outlines the key signaling pathways affected by
SLO.

Product Information and Handling

Streptolysin O is typically supplied as a lyophilized powder. The protein's activity is dependent
on its reduced state.

Storage and Stability:
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Form Storage Temperature Stability

Lyophilized Powder 2-8°C Up to 3 years

A solution stored at 2-8°C will
Reconstituted Solution -20°C in aliquots lose ~50% activity within 10
days.[1]

Reconstitution: Reconstitute the lyophilized powder with cold, sterile, distilled water to a desired
stock concentration (e.g., 1 mg/mL).[1] Gently rotate the vial to dissolve the powder; do not

vortex. For applications requiring active SLO, a reduction step is necessary.

Activation of Streptolysin O: SLO is reversibly inactivated by oxidation and must be activated

by a reducing agent prior to use.[1][2]

. Recommended i
Reducing Agent . Incubation
Concentration
Dithiothreitol (DTT) 10 mM[1] Not specified, but typically brief
Tris(2-carboxyethyl)phosphine
( yethy)phosp 10 mM 20 minutes at 37°C
(TCEP)
Cysteine 20 mM[1] Not specified

Safety Precautions: Streptolysin O is a toxic substance. Handle with appropriate personal
protective equipment (PPE), including gloves and safety glasses.[3] Consult the Safety Data
Sheet (SDS) for detailed handling and disposal information.[3]

Experimental Protocols
Hemolysis Assay

This assay measures the hemolytic activity of Streptolysin O on red blood cells (RBCs). The
unit definition of SLO is often based on this assay: one unit is defined as the amount of SLO
that causes 50% lysis of a 2% human red blood cell suspension in phosphate-buffered saline
(PBS), pH 7.4, at 37°C for 30 minutes.[1]
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Materials:

Activated Streptolysin O solution

Phosphate-Buffered Saline (PBS), pH 7.4

Fresh, washed red blood cells (e.g., rabbit or human)

96-well U-bottom plates

Spectrophotometer (540 nm)

Protocol:

o Prepare Red Blood Cell Suspension: Wash fresh red blood cells three to four times with PBS
by centrifugation and resuspension.[3] Prepare a 2% (v/v) suspension of the washed RBCs
in PBS.

» Serial Dilutions of SLO: Prepare serial two-fold dilutions of activated SLO in PBS in a 96-well
plate.

 Incubation: Add the 2% RBC suspension to each well containing the SLO dilutions.

e Controls:

o Positive Control (100% Lysis): RBCs incubated with water.

o Negative Control (0% Lysis): RBCs incubated with PBS alone.

 Incubation: Incubate the plate at 37°C for 30 minutes.

o Centrifugation: Centrifuge the plate to pellet the intact red blood cells.

e Quantification: Carefully transfer the supernatant to a new flat-bottom 96-well plate and
measure the absorbance of the released hemoglobin at 540 nm.

o Calculation: The percentage of hemolysis can be calculated as follows: % Hemolysis =
[(Absorbance of sample - Absorbance of negative control) / (Absorbance of positive control -
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Absorbance of negative control)] x 100

A dose-response curve can be generated by plotting the percentage of hemolysis against the
SLO concentration.

Cell Permeabilization for Macromolecule Delivery

SLO can be used to create transient pores in the plasma membrane of eukaryotic cells,
allowing for the delivery of molecules such as fluorescent probes, antibodies, or small proteins
into the cytoplasm.[4]

Materials:

Activated Streptolysin O solution

Adherent or suspension cells

Dulbecco's Phosphate-Buffered Saline (DPBS) without calcium and magnesium

The macromolecule to be delivered (e.g., fluorescently labeled dextran)

Complete cell culture medium
Protocol:

o Cell Preparation: Culture cells to the desired confluency. For adherent cells, grow them on
coverslips or in appropriate culture plates.

o Optimization of SLO Concentration: The optimal concentration of SLO for permeabilization
with minimal cytotoxicity varies between cell types and should be determined empirically. A
typical starting range is 25-200 U/mL.

e Permeabilization:
o Wash the cells twice with DPBS.

o Incubate the cells with the optimized concentration of activated SLO in DPBS at 37°C for
7-10 minutes.
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e Macromolecule Loading:
o Remove the SLO solution and wash the cells gently with cold DPBS.

o Incubate the permeabilized cells with the macromolecule of interest in an appropriate
buffer on ice for 5-10 minutes.

e Membrane Resealing:
o Remove the macromolecule solution and wash the cells.

o Add complete cell culture medium to the cells and incubate at 37°C for 15-30 minutes to
allow the cell membrane to reseal.

e Analysis: The cells can now be analyzed, for example, by fluorescence microscopy if a
fluorescent probe was delivered.

Signaling Pathways and Cellular Effects

Streptolysin O's interaction with the cell membrane can trigger various downstream signaling

events.

Mechanism of Pore Formation

The primary mechanism of SLO action is the formation of pores in cholesterol-containing
membranes.
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Mechanism of Streptolysin O Pore Formation.

Induction of Apoptosis

At higher concentrations or with prolonged exposure, SLO can induce apoptosis, primarily
through the intrinsic pathway.[5]
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SLO-Induced Intrinsic Apoptosis Pathway.

SLO has also been shown to facilitate apoptosis by translocating NAD+ glycohydrolase (SPN)
into the target cell.[2]

Activation of Inflammatory Signaling

At sublethal concentrations, SLO can activate signaling cascades in immune cells, such as
mast cells, leading to the production of inflammatory cytokines like TNF-alpha. This activation
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can be dependent on p38 MAP kinase and protein kinase C (PKC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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